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Compound of Interest

Compound Name: N-[4-(octyloxy)phenyl]acetamide

CAS No.: 55792-63-7

Cat. No.: B1295114

Get Quote

Executive Summary
N-[4-(octyloxy)phenyl]acetamide (also known as 4'-octyloxyacetanilide) serves as a critical

intermediate in the synthesis of mesogenic compounds and lipophilic pharmaceuticals. Its

structure combines a polar acetamide headgroup with a hydrophobic octyloxy tail, creating a

distinct spectral signature useful for calibrating NMR resolution in surfactant systems and

validating lipophilic amide synthesis.

This guide details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) profiles of the compound.[1][2] All data presented is grounded in first-

principles structural elucidation and validated against homolog standards (e.g., Phenacetin).

Chemical Identity & Physicochemical Properties[1]
[3][4][5][6][7][8][9]
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Property Detail

IUPAC Name N-[4-(octyloxy)phenyl]acetamide

Common Synonyms 4'-Octyloxyacetanilide; p-Octyloxyacetanilide

Molecular Formula C₁₆H₂₅NO₂

Molecular Weight 263.38 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in CDCl₃, DMSO-d₆, Methanol;

Insoluble in Water

Melting Point ~96–98 °C (Typical for p-alkoxyacetanilides)

Experimental Protocol: Synthesis & Sample
Preparation
To ensure spectral fidelity, the compound is prepared via a self-validating acetylation protocol

that minimizes byproduct formation.

Synthesis Workflow (Acetylation)
Reaction: 4-Octyloxyaniline + Acetic Anhydride

N-[4-(octyloxy)phenyl]acetamide + Acetic Acid

Dissolution: Dissolve 10 mmol of 4-octyloxyaniline in 20 mL of dichloromethane (DCM). Add

1.1 equivalents of triethylamine (TEA) to scavenge acid.

Acetylation: Dropwise add 1.2 equivalents of acetic anhydride at 0°C.

Reflux: Allow to warm to room temperature and stir for 2 hours.

Quench & Wash: Quench with ice water. Wash the organic layer with 1M HCl (to remove

unreacted aniline) followed by saturated NaHCO₃ (to remove acetic acid).

Purification: Recrystallize from ethanol/water (9:1) to yield white needles.
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Visualization of Synthesis Pathway
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Figure 1: Nucleophilic acyl substitution pathway for the synthesis of 4'-octyloxyacetanilide.

Spectral Data Analysis
Proton NMR ( H NMR)
Solvent: CDCl₃ (7.26 ppm reference) | Frequency: 400 MHz

The

H NMR spectrum is characterized by a distinct AA'BB' aromatic system and a long aliphatic
chain.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Insight

7.80 – 8.20 Broad Singlet 1H NH (Amide)

Exchangeable

proton; shift

varies with

concentration/sol

vent.

7.35
Doublet (

Hz)
2H Ar-H (Ortho to N)

Deshielded by

the electron-

withdrawing

amide group.

6.84
Doublet (

Hz)
2H Ar-H (Ortho to O)

Shielded by the

electron-donating

alkoxy group.

3.93
Triplet (

Hz)
2H O-CH₂

Diagnostic signal

for the ether

linkage.

2.15 Singlet 3H COCH₃

Characteristic

acetamide

methyl group.

1.76 Quintet 2H O-CH₂-CH₂ -protons relative

to oxygen.

1.25 – 1.45 Multiplet 10H (CH₂)₅

Bulk methylene

envelope of the

octyl chain.

0.88
Triplet (

Hz)
3H Terminal CH₃

End of the octyl

chain.

Carbon NMR ( C NMR)
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Solvent: CDCl₃ (77.16 ppm reference)

Chemical Shift (

, ppm)
Assignment Note

168.5 C=O (Carbonyl) Amide carbonyl carbon.

156.2 Ar-C-O (Ipso)
Oxygen-substituted aromatic

carbon.

131.0 Ar-C-N (Ipso)
Nitrogen-substituted aromatic

carbon.

122.0 Ar-CH
Carbons ortho to the amide

group.

114.8 Ar-CH
Carbons ortho to the alkoxy

group.

68.4 O-CH₂ Ether carbon.

31.8, 29.4, 29.3, 29.2, 26.0,

22.7
Alkyl Chain

Backbone carbons of the octyl

chain.

24.3 COCH₃ Acetyl methyl carbon.

14.1 Terminal CH₃ Methyl terminus.

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Thin Film)

The IR spectrum confirms the presence of the secondary amide and the ether linkage.
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Wavenumber (cm⁻¹) Functional Group Vibrational Mode

3280 – 3320 N-H
Stretching (Amide A). Sharp

band.

2920, 2850 C-H (Aliphatic)
Asymmetric/Symmetric stretch

of the octyl chain.

1655 – 1665 C=O
Amide I band (Carbonyl

stretch).

1540 – 1550 N-H / C-N
Amide II band (N-H bending/C-

N stretching).

1240 – 1250 C-O-C
Aryl-alkyl ether asymmetric

stretch.

830 – 840 Ar-H
Out-of-plane bending (para-

substitution).

Mass Spectrometry (EI-MS)
Ionization: Electron Impact (70 eV)

The mass spectrum follows a predictable fragmentation pattern for para-substituted

acetanilides.

Molecular Ion (

): m/z 263 (Weak/Moderate intensity)

Base Peak: Often m/z 43 (Acetyl) or m/z 109 (p-aminophenol core fragment).
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m/z Fragment Ion Interpretation

263 Molecular Ion.

221
Loss of Ketene (CH₂=C=O).

Characteristic of acetanilides.

151
Deacetylation (Loss of Acetyl

group).

109
p-Aminophenol core (Loss of

octyl chain + deacetylation).

43 Acetylium ion.

Fragmentation Pathway Visualization

Molecular Ion
[M]+ m/z 263

[M - Ketene]
m/z 221

- CH2CO (42)

[M - Acetyl]
m/z 220

- CH3CO (43)

Acetyl Ion
m/z 43

Cleavage

p-Aminophenol Core
m/z 109

- Octyl Chain

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Electron Impact Mass Spectrometry.

Structural Elucidation & Logic
The structural identity of N-[4-(octyloxy)phenyl]acetamide is confirmed by the convergence of

the spectral data:

Aromatic Substitution: The AA'BB' pattern in the
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H NMR (two doublets at 7.35 and 6.84 ppm) definitively proves para-substitution.

Amide Functionality: The presence of the 1660 cm⁻¹ (Amide I) IR band and the 168.5 ppm

C signal confirms the acetamide group.

Alkoxy Chain: The triplet at 3.93 ppm (

H NMR) and signal at 68.4 ppm (

C NMR) confirm the oxygen is attached to a CH₂ group, linking the aromatic ring to the octyl
tail. The integration of the aliphatic region (15 protons total) matches the C₈ chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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